Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate
Overview
Description
Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate, also known as EAMP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EAMP is a derivative of pyridine, a heterocyclic compound that is widely used in the pharmaceutical industry. The unique chemical structure of EAMP makes it an attractive candidate for further research, as it has the potential to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, this compound has been shown to bind to the active site of acetylcholinesterase and butyrylcholinesterase, preventing the breakdown of acetylcholine and increasing its concentration in the brain. This may lead to improved cognitive function and memory retention.
Biochemical and physiological effects:
In addition to its potential applications in drug discovery, this compound has also been shown to exhibit various biochemical and physiological effects. For example, this compound has been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases. Additionally, this compound has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to be stable under a variety of conditions, which makes it a useful tool for studying the effects of pyridine derivatives on various biological systems. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are many potential future directions for research involving Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate. One area of interest is in the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders. Additionally, further research may be conducted to explore the potential antioxidant and anti-inflammatory properties of this compound, as well as its potential applications in other areas of scientific research. Overall, this compound is a promising compound that has the potential to make significant contributions to the field of scientific research.
Scientific Research Applications
Ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate has been studied extensively for its potential applications in various fields of scientific research. One area of interest is in the field of drug discovery, where this compound has been shown to exhibit potent inhibitory activity against certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. This makes this compound a potential candidate for the development of new drugs for the treatment of Alzheimer's disease and other neurological disorders.
properties
IUPAC Name |
ethyl 2-(6-aminopyridin-3-yl)-2-methylpropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-4-15-10(14)11(2,3)8-5-6-9(12)13-7-8/h5-7H,4H2,1-3H3,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXBGMNVPCGIEJW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C)(C)C1=CN=C(C=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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